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Compound of Interest

Compound Name: TRIS-d11

Cat. No.: B1591442

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for TRIS-d11
(Tris(hydroxymethyl)aminomethane-d11), a deuterated analog of the common biological buffer,
TRIS. Understanding the safety and handling requirements of this compound is paramount for
ensuring laboratory safety and the integrity of experimental outcomes. This document compiles
available data from safety data sheets (SDS) and product information pages from various
suppliers to offer a detailed perspective for researchers and professionals in drug development.

Physicochemical and Safety Data at a Glance

For ease of reference and comparison, the following tables summarize the key quantitative
data available for TRIS-d11 and its non-deuterated form, TRIS. It is important to note that the
safety profile of TRIS-d11 is expected to be very similar to that of TRIS, and in the absence of
specific data for the deuterated compound, data for TRIS is provided as a close surrogate.

Table 1: Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1591442?utm_src=pdf-interest
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/product/b1591442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

TRIS (for
Property TRIS-d11 . Source(s)
comparison)
Molecular Formula C4D11NO3 (CH20H)3CNH2 [1112]
Molecular Weight 132.20 g/mol 121.14 g/mol [2][3]
White to off-white ] ) )
Appearance ) ) White crystalline solid [31141[5]
crystalline solid
Melting Point 162-165 °C 169 °C [1]14]
- ) 219-220 °C at 10
Boiling Point 288 °C (decomposes) [1114]
mmHg
1.137 g/mL at 25 °C
Density (for 1M solution in 1.32 g/cm3 at 20 °C [61[71[8]
D20)
pH 10.5-12 10 - 11 (5% solution) [4]
. ) 80 g/100 ml in water
Solubility Soluble in water [519]
at 20°C
Table 2: Toxicological Data
Endpoint Value Species Source(s)
LD50 Oral (TRIS) 5900 mg/kg Rat [9][10]
No observed adverse
Repeated Dose
effect level - 1,000 Rat (Oral) [4]

Toxicity (TRIS)

mg/kg

Table 3: Hazard ldentification and Classification
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Hazard Statement GHS Classification Source(s)

H315: Causes skin irritation Skin Irritant, Category 2 [61[11][12]

H319: Causes serious eye ]
S Eye Irritant, Category 2A [6][11][12]
irritation

H335: May cause respiratory Specific Target Organ Toxicity GBI
irritation (Single Exposure), Category 3

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of TRIS-d11 are not readily
available in the public domain. The provided toxicological data for the non-deuterated TRIS is
based on standardized OECD (Organisation for Economic Co-operation and Development)
guidelines for toxicity testing. For instance, the oral LD50 value is typically determined using a
protocol similar to OECD Guideline 423 (Acute Oral toxicity — Acute Toxic Class Method).
Repeated dose toxicity studies generally follow protocols like OECD Guideline 407 (Repeated
Dose 28-day Oral Toxicity Study in Rodents).

Signaling Pathways and Workflows

To ensure safe handling and response in case of an incident, a clear workflow is essential. The
following diagram illustrates a general workflow for responding to a chemical spill in a
laboratory setting.
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General Chemical Spill Response Workflow

Chemical Spill Occurs

Assess the Situation
(Identify substance, quantity, and immediate risks)

A4 A4

Evacuate Immediate Area Notify Supervisor and/or ) -
(If necessary) Emergency Response Team Small, Contained Spill?

Contain and Clean Up Spill
(Using appropriate PPE and spill kit)

Await Emergency Response

A A

Decontaminate Area and Equipment

A

Dispose of Waste Properly

A

Document the Incident

End of Response

Click to download full resolution via product page
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Caption: A flowchart outlining the key steps for a safe and effective response to a chemical spill

in a laboratory.

First Aid Measures

In the event of exposure to TRIS-d11, the following first aid measures should be taken.[4] A

copy of the safety data sheet should be available for the attending physician.[4]

After Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration
and consult a physician.[4]

After Skin Contact: Wash the affected area with soap and plenty of water. Consult a
physician if irritation persists.[4]

After Eye Contact: Rinse the eyes with water as a precaution.[4]

After Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[4]

Handling and Storage

Proper handling and storage are crucial to maintain the quality of TRIS-d11 and ensure a safe

laboratory environment.

Handling: Avoid formation of dust and aerosols.[4] Use in a well-ventilated area and wear
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat.[11]

Storage: Store in a cool, dry place away from light and moisture.[2][13] Keep the container
tightly closed.[3] The product is hygroscopic.[3][10]

Fire Fighting Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

e Hazardous Decomposition Products: Combustion may produce carbon oxides (CO, CO2)

and nitrogen oxides.[4]
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o Special Protective Equipment: Firefighters should wear self-contained breathing apparatus.

[4]

This guide is intended to provide a summary of available safety information for TRIS-d11. It is
not a substitute for a thorough review of the complete Safety Data Sheet provided by the
supplier and adherence to all institutional safety protocols. Always consult the most up-to-date
SDS for the specific product you are using.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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